3/'-DG CEP
3/'-DG CEP
Brand Name:
Vulcanchem
CAS No.:
196391-62-5
VCID:
VC0169806
InChI:
InChI=1S/C43H53N8O7P/c1-29(2)51(30(3)4)59(56-24-12-23-44)58-37-25-36(57-41(37)50-28-45-38-39(50)47-42(48-40(38)52)46-27-49(5)6)26-55-43(31-13-10-9-11-14-31,32-15-19-34(53-7)20-16-32)33-17-21-35(54-8)22-18-33/h9-11,13-22,27-30,36-37,41H,12,24-26H2,1-8H3,(H,47,48,52)/b46-27+/t36-,37+,41+,59?/m0/s1
SMILES:
CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1N2C=NC3=C2N=C(NC3=O)N=CN(C)C)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC
Molecular Formula:
C43H53N8O7P
Molecular Weight:
824.92
3/'-DG CEP
CAS No.: 196391-62-5
Main Products
VCID: VC0169806
Molecular Formula: C43H53N8O7P
Molecular Weight: 824.92
| CAS No. | 196391-62-5 |
|---|---|
| Product Name | 3/'-DG CEP |
| Molecular Formula | C43H53N8O7P |
| Molecular Weight | 824.92 |
| IUPAC Name | N'-[9-[(2R,3R,5S)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-6-oxo-1H-purin-2-yl]-N,N-dimethylmethanimidamide |
| Standard InChI | InChI=1S/C43H53N8O7P/c1-29(2)51(30(3)4)59(56-24-12-23-44)58-37-25-36(57-41(37)50-28-45-38-39(50)47-42(48-40(38)52)46-27-49(5)6)26-55-43(31-13-10-9-11-14-31,32-15-19-34(53-7)20-16-32)33-17-21-35(54-8)22-18-33/h9-11,13-22,27-30,36-37,41H,12,24-26H2,1-8H3,(H,47,48,52)/b46-27+/t36-,37+,41+,59?/m0/s1 |
| Standard InChIKey | SEYDEJSCFSWWFE-NLYYUFPJSA-N |
| SMILES | CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1N2C=NC3=C2N=C(NC3=O)N=CN(C)C)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC |
| PubChem Compound | 135448966 |
| Last Modified | Nov 17 2021 |
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